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Compound of Interest

Compound Name: 1-lodopentane

Cat. No.: B145852

This technical guide provides a comprehensive overview of the core molecular properties of 1-
iodopentane, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Synonyms

1-lodopentane, also known as n-amyl iodide or pentyl iodide, is an alkyl halide.[1][2][3][4] It is
a colorless to light red or yellow liquid and is insoluble in water but soluble in organic solvents
like alcohol and ether.[1][5][6] This compound is often used in organic synthesis and as a
solvent.[5][7]

Core Molecular and Physical Properties

The fundamental quantitative data for 1-iodopentane are summarized in the table below.
These properties are critical for its application in experimental and developmental settings.
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Property Value
Molecular Formula C5H11I
Linear Formula CH3(CH2)4l

Molecular Weight 198.05 g/mol [1][3][4][8]
Exact Mass 197.99055 Da[1]

CAS Number 628-17-1[1][2][3]

Density 1.517 g/mL at 25 °C[5][7][8]
Boiling Point 154-155 °CJ[5][7][8]

Melting Point -86 °C[5]

Flash Point 124 °F (51 °C)[5]

Refractive Index

n20/D 1.495[5][7][8]

Vapor Pressure

3.65 mmHg at 25 °C[5]

Structural Representation

The structural formula of 1-iodopentane illustrates the linear five-carbon chain (pentyl group)

attached to an iodine atom.
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Caption: Skeletal structure of 1-lodopentane.

Methodological Considerations for Property
Determination

The characterization of 1-iodopentane, including the determination of its molecular weight and
formula, relies on standard analytical chemistry protocols.
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e Molecular Weight and Formula Determination: The molecular formula (C5H11l) is typically
confirmed through a combination of elemental analysis and mass spectrometry. High-
resolution mass spectrometry provides the exact mass of the molecule, which can be used
to deduce its elemental composition with high confidence. The nominal molecular weight
(198.05 g/mol ) is calculated from the atomic weights of its constituent atoms (carbon,
hydrogen, and iodine).[1][2]

 Structural Elucidation: The linear structure, CH3(CH2)4l, is confirmed using spectroscopic
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR and 13C
NMR) and Infrared (IR) spectroscopy. These methods provide detailed information about the
connectivity of atoms and the types of chemical bonds present in the molecule.

o Physicochemical Properties: Properties such as boiling point, melting point, and density are
determined through established physical chemistry experiments. For instance, the boiling
point is measured at a specific pressure, and the density is typically measured using a
pycnhometer or a density meter at a controlled temperature.[5]

The data presented in this guide are based on values reported in peer-reviewed literature and
established chemical databases, ensuring their reliability for research and development
purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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